Cas no 944651-00-7 (furan-2-yl-(2-methoxy-5-methylphenyl)methanol)

• Product Name: furan-2-yl-(2-methoxy-5-methylphenyl)methanol
• CAS No: 944651-00-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD07775275
• CID: 5233143
• Update Time: 2026-03-08

furan-2-yl-(2-methoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-(2-methoxy-5-methylphenyl)methanol

• MDL： MFCD07775275
• Inchi： 1S/C13H14O3/c1-9-5-6-11(15-2)10(8-9)13(14)12-4-3-7-16-12/h3-8,13-14H,1-2H3
• InChI Key： IVKNLEWLCYJDGC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(C1=CC(C)=CC=C1OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on furan-2-yl-(2-methoxy-5-methylphenyl)methanol

Furan-2-yl-(2-methoxy-5-methylphenyl)methanol: A Comprehensive Overview

Furan-2-yl-(2-methoxy-5-methylphenyl)methanol, also known by its CAS number 944651-00-7, is a unique organic compound with a complex structure that combines a furan ring, a methoxy group, and a methyl-substituted phenol moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a methoxy group at the 2-position of the phenol ring and a methyl group at the 5-position, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry. The furan ring is known for its ability to participate in various hydrogen bonding interactions, making it a valuable component in drug design. In the case of furan-2-yl-(2-methoxy-5-methylphenyl)methanol, the furan moiety enhances the compound's solubility and bioavailability, which are critical factors in drug delivery systems. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory pathways.

The methoxy group attached to the phenol ring plays a significant role in modulating the compound's electronic properties. This group increases the electron density of the aromatic ring, making it more susceptible to electrophilic substitution reactions. Additionally, the methyl group at the 5-position of the phenol ring contributes to steric effects, which can influence the compound's stability and reactivity. These structural features make furan-2-yl-(2-methoxy-5-methylphenyl)methanol a versatile building block for synthesizing more complex molecules with tailored functionalities.

In terms of synthesis, recent advancements have focused on developing efficient and environmentally friendly methods for producing this compound. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions between furan derivatives and phenolic compounds. These methods not only improve yield but also reduce the environmental footprint of the synthesis process. The use of microwave-assisted synthesis has also been explored, offering a rapid and energy-efficient alternative to traditional heating methods.

The application of furan-containing compounds extends beyond medicine into materials science. For instance, researchers have investigated the use of furan-based polymers in creating advanced materials with enhanced mechanical properties and thermal stability. The presence of hydroxymethyl groups in furan-2-yl-(2-methoxy-5-methylphenyl)methanol makes it an attractive candidate for polymerization reactions, leading to materials with potential applications in electronics and aerospace industries.

Moreover, recent studies have explored the role of this compound in agrochemicals. Its ability to act as a plant growth regulator has been tested under controlled conditions, showing promising results in enhancing crop yield under stress conditions such as drought or salinity. This dual functionality—simultaneously acting as a growth promoter and stress mitigator—positions it as a valuable addition to sustainable agricultural practices.

In conclusion, furan-containing compounds, particularly furan-2-yl-(2-methoxy-5-methylphenyl)methanol (CAS No: 944651-007), continue to be a focal point for scientific research due to their diverse applications and unique chemical properties. As advancements in synthetic methodologies and material science progress, this compound is expected to find even more innovative uses across various industries.